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Compound of Interest

Compound Name: Phenethyl isobutyrate

Cat. No.: B089656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenethyl isobutyrate is a carboxylic ester known for its characteristic fruity, rosy odor.[1][2] It

is widely used as a fragrance ingredient in perfumes, cosmetics, and as a flavoring agent in

food products.[1][2][3] Its chemical stability and distinct chromatographic behavior make it an

excellent candidate for use as a standard in the development and validation of analytical

methods, particularly for the quantification of volatile and semi-volatile compounds in complex

matrices. This application note provides a detailed protocol for the use of phenethyl
isobutyrate as a standard in gas chromatography (GC) analysis, including its application as an

internal standard.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a standard is crucial for method

development. Key properties of phenethyl isobutyrate are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₁₆O₂ [1]

Molecular Weight 192.25 g/mol [1]

CAS Number 103-48-0 [1]

Appearance
Colorless to slightly yellow

liquid
[1]

Odor Fruity, rosy [1][2]

Boiling Point 250 °C (lit.) [2]

Density 0.988 g/mL at 25 °C (lit.) [2]

Solubility
Insoluble in water; soluble in

ethanol and oils
[1][2]

Refractive Index n20/D 1.4873 (lit.) [2]

Analytical Method Development: Quantification
using GC-FID
Gas chromatography with flame ionization detection (GC-FID) is a robust and widely used

technique for the analysis of volatile compounds like phenethyl isobutyrate. The following

protocol outlines a method for the quantification of phenethyl isobutyrate in a sample matrix.

Experimental Protocol: GC-FID Analysis
1. Materials and Reagents

Phenethyl isobutyrate (≥98% purity)

Internal Standard (IS): e.g., Phenethyl butyrate (CAS 103-52-6) or another suitable

compound with similar chemical properties but different retention time.

Solvent: Hexane or Ethyl Acetate (GC grade)

Sample matrix (e.g., fragrance oil, beverage base)
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2. Instrument and Conditions

Gas Chromatograph: Agilent 7890B GC system or equivalent

Detector: Flame Ionization Detector (FID)

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent nonpolar capillary

column

Injector Temperature: 250 °C

Detector Temperature: 300 °C

Oven Temperature Program:

Initial temperature: 80 °C, hold for 1 minute

Ramp: 10 °C/min to 250 °C

Hold: 5 minutes at 250 °C

Carrier Gas: Helium, constant flow rate of 1.0 mL/min

Injection Volume: 1 µL

Split Ratio: 50:1

3. Standard Preparation

Stock Solution (1000 µg/mL): Accurately weigh 100 mg of phenethyl isobutyrate and

dissolve in 100 mL of hexane.

Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of the chosen

internal standard (e.g., phenethyl butyrate) and dissolve in 100 mL of hexane.

Calibration Standards: Prepare a series of calibration standards by diluting the stock solution

with hexane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. To each

calibration standard, add the internal standard to a final concentration of 50 µg/mL.
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4. Sample Preparation

Accurately weigh approximately 1 g of the sample matrix into a 10 mL volumetric flask.

Add the internal standard to achieve a final concentration of 50 µg/mL.

Dilute to the mark with hexane.

Vortex for 1 minute and filter through a 0.45 µm syringe filter into a GC vial.

5. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of phenethyl isobutyrate
to the peak area of the internal standard against the concentration of phenethyl
isobutyrate.

Determine the concentration of phenethyl isobutyrate in the sample by using the peak area

ratio from the sample chromatogram and the calibration curve.

Method Validation Data (Hypothetical)
The following table summarizes the expected performance characteristics of the described GC-

FID method.
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Parameter Result

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.3 µg/mL

Limit of Quantification (LOQ) 1.0 µg/mL

Precision (%RSD) < 5%

Accuracy (% Recovery) 95 - 105%

Retention Time (Phenethyl Isobutyrate) ~12.5 min

Retention Time (Internal Standard - Phenethyl

Butyrate)
~13.2 min

Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the quantitative analysis of phenethyl
isobutyrate using the internal standard method.
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Caption: Experimental workflow for GC-FID analysis.
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Logic of Internal Standard Method
This diagram explains the principle of using an internal standard to improve the accuracy and

precision of quantitative analysis.
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Caption: Principle of the internal standard method.
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Conclusion
Phenethyl isobutyrate is a suitable and reliable standard for the development and validation

of analytical methods for fragrance and flavor compounds. Its distinct chromatographic

properties and stability allow for its use in quantitative analysis, including as an internal

standard to enhance the accuracy and precision of results. The provided GC-FID protocol

serves as a robust starting point for researchers and scientists in various fields, from quality

control in the consumer products industry to metabolic studies in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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